molecular formula C13H20N2O B13228915 3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide

3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide

Cat. No.: B13228915
M. Wt: 220.31 g/mol
InChI Key: NHLACKCSTNHCTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide is a propanamide derivative characterized by:

  • Core structure: A propanamide backbone (CH3CH(NH2)CONH-R).
  • Substituents: A methyl group at position 2 of the propanamide chain. An amino group at position 2. An N-substituted 1-(2-methylphenyl)ethyl group.

This method is typical for propanamide derivatives and could be adapted for the target compound.

The amino and methyl substituents likely enhance solubility and influence biological interactions, distinguishing it from halogenated or aryl-substituted analogs.

Properties

Molecular Formula

C13H20N2O

Molecular Weight

220.31 g/mol

IUPAC Name

3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide

InChI

InChI=1S/C13H20N2O/c1-9-6-4-5-7-12(9)11(3)15-13(16)10(2)8-14/h4-7,10-11H,8,14H2,1-3H3,(H,15,16)

InChI Key

NHLACKCSTNHCTL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C(C)NC(=O)C(C)CN

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide typically involves multiple steps:

    Starting Materials: The synthesis begins with commercially available starting materials such as 2-methylphenylacetic acid and 2-methylpropanamide.

    Amidation Reaction: The first step involves the amidation of 2-methylphenylacetic acid with 2-methylpropanamide in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).

    Amination: The resulting intermediate is then subjected to an amination reaction using ammonia or an amine source under controlled conditions to introduce the amino group.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes:

    Temperature Control: Maintaining specific temperatures during the reactions to avoid side reactions.

    Purification: Using techniques such as recrystallization or chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide undergoes various chemical reactions, including:

    Oxidation: The amino group can be oxidized to form nitro derivatives.

    Reduction: The amide group can be reduced to form amines.

    Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

    Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.

    Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

    Substitution: Conditions include the use of halogens (e.g., bromine) and catalysts like iron (Fe) or aluminum chloride (AlCl3).

Major Products Formed

    Oxidation: Nitro derivatives of the original compound.

    Reduction: Amines with reduced amide groups.

    Substitution: Halogenated derivatives of the phenyl group.

Scientific Research Applications

3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide has several scientific research applications:

    Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide involves its interaction with specific molecular targets:

    Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to a biological response.

    Pathways Involved: It may modulate signaling pathways, enzyme activity, or gene expression, resulting in its observed effects.

Comparison with Similar Compounds

Structural and Functional Differences

The table below compares the target compound with structurally related propanamides:

Compound Name Molecular Formula Substituents (Propanamide Chain) N-Substituent Key Features Reference ID
3-Amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide C14H20N2O 2-methyl, 3-amino 1-(2-methylphenyl)ethyl Amino group enhances polarity Synthesized via
2-Chloro-N-[1-(2-methylphenyl)ethyl]propanamide C12H16ClNO 2-chloro 1-(2-methylphenyl)ethyl Chloro substituent increases lipophilicity
3-Chloro-N-(2-ethyl-6-methylphenyl)propanamide C12H16ClNO 3-chloro 2-ethyl-6-methylphenyl Ethyl group alters steric bulk
α-Methylfentanylin butaaniamidianalog C21H25N2O2 None (standard propanamide) Piperidinyl-benzyl group Opioid receptor affinity
N-Ethyl-2,2-dimethyl-N-(3-methylphenyl)propanamide C14H21NO 2,2-dimethyl 3-methylphenyl, ethyl Dimethyl groups reduce reactivity
3-Hydroxy-2,2-dimethyl-N-[...]propanamide C15H22N2O3 2,2-dimethyl, 3-hydroxy Complex carbamoyl group Hydroxy group enables H-bonding

Key Observations:

Dimethyl groups: As in N-Ethyl-2,2-dimethyl-N-(3-methylphenyl)propanamide, these reduce steric hindrance but may limit interaction with biological targets .

Biological Activity :

  • Compounds like α-Methylfentanylin butaaniamidianalog (a fentanyl analog) exhibit opioid receptor activity due to their piperidinyl-benzyl substituents .
  • The target compound’s 2-methylphenyl group may confer selectivity for specific receptors, though pharmacological data is absent in the evidence.

Synthetic Accessibility :

  • Chloro-substituted analogs (e.g., 2-Chloro-N-[1-(2-methylphenyl)ethyl]propanamide) are synthesized in moderate yields (27.8% in ), while dimethylated derivatives require additional purification steps .

Biological Activity

3-Amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antioxidant, anticancer, and antimicrobial properties, supported by various research studies.

Antioxidant Activity

Antioxidant activity is crucial for protecting cells from oxidative stress. Studies have indicated that derivatives of similar amide structures exhibit significant antioxidant properties.

  • DPPH Radical Scavenging : The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is commonly used to evaluate the antioxidant capacity. Compounds with structural similarities to 3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide have shown scavenging activities comparable to ascorbic acid, with some exhibiting activities 1.4 times greater than vitamin C .

Anticancer Activity

The anticancer potential of the compound has been investigated through various in vitro assays.

  • Cell Line Studies : In studies involving human glioblastoma (U-87) and triple-negative breast cancer (MDA-MB-231) cell lines, compounds similar to 3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamide demonstrated significant cytotoxicity. The MTT assay results indicated that these compounds were more effective against U-87 cells compared to MDA-MB-231 cells, suggesting a selective action against certain cancer types .

Table 1: Anticancer Activity of Related Compounds

Compound NameCell LineIC50 (µM)Mechanism of Action
N-(1,3-dioxoisoindolin-2-yl)-3-aminoU-8715.6Apoptosis induction
3-((4-methoxyphenyl)amino)-N'-(naphthalen-1-yl)-ethylideneMDA-MB-23122.4Cell cycle arrest
3-amino-2-methyl-N-[1-(2-methylphenyl)ethyl]propanamideTBDTBDTBD

Antimicrobial Activity

The antimicrobial properties of related compounds have also been assessed, revealing moderate to good activity against various bacterial strains.

  • Minimum Inhibitory Concentration (MIC) : Compounds with similar functional groups demonstrated MIC values ranging from 4.69 µM to over 200 µM against different Gram-positive and Gram-negative bacteria . This suggests that modifications in the amide structure can enhance or diminish antimicrobial efficacy.

Table 2: Antimicrobial Activity Overview

Compound NameBacterial StrainMIC (µM)
Alkaloid Derivative AStaphylococcus aureus5.64
Alkaloid Derivative BEscherichia coli8.33
Alkaloid Derivative CBacillus subtilis4.69

Case Studies and Research Findings

Recent studies have focused on synthesizing derivatives of amides and assessing their biological activities:

  • Antioxidant and Anticancer Activities : A study published in MDPI highlighted that novel derivatives based on similar structures exhibited enhanced antioxidant and anticancer activities, indicating a promising avenue for drug development .
  • Functionalized Amino Acids : Research on functionalized amino acids showed that modifications can lead to significant changes in GABA uptake inhibition, suggesting potential applications in neuropathic pain management .
  • Inhibitory Effects on GABA Transporters : Another study demonstrated that specific modifications in amino acid structures could yield potent inhibitors of GABA transporters, which are critical in neurological disorders .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.